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Compound of Interest

Compound Name: Triphenyl trithiophosphite

Cat. No.: B094957

Disclaimer: Direct and comprehensive health and safety data for triphenyl trithiophosphite
(CAS No. 1095-04-1) is not readily available in public databases and safety literature. This
guide has been compiled by extrapolating information from the structurally similar and well-
documented compound, triphenyl phosphite (CAS No. 101-02-0), and by incorporating general
safety principles for handling organophosphorus compounds. The information presented herein
should be treated as indicative and used with caution. A substance-specific risk assessment is
imperative before handling triphenyl trithiophosphite.

This document is intended for researchers, scientists, and drug development professionals,
providing a comprehensive overview of the potential health and safety considerations
associated with triphenyl trithiophosphite.

Hazard Identification and Classification

While specific hazard classifications for triphenyl trithiophosphite are not established, based
on the data for triphenyl phosphite, it is prudent to handle it as a hazardous substance. The
potential hazards are inferred from triphenyl phosphite and are summarized below.

Table 1: Inferred Hazard Classification for Triphenyl Trithiophosphite (based on Triphenyl
Phosphite data)

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b094957?utm_src=pdf-interest
https://www.benchchem.com/product/b094957?utm_src=pdf-body
https://www.benchchem.com/product/b094957?utm_src=pdf-body
https://www.benchchem.com/product/b094957?utm_src=pdf-body
https://www.benchchem.com/product/b094957?utm_src=pdf-body
https://www.benchchem.com/product/b094957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
o H302: Harmful if swallowed.[1]
Acute Toxicity, Oral Category 4
[21[3][4]
) o H315: Causes skin irritation.[1]
Skin Irritation Category 2

[21(31[4]

Eye Irritation

Category 2A/ 2

H319: Causes serious eye
irritation.[1][2][3][4]

H317: May cause an allergic

Skin Sensitization Category 1 _ _
skin reaction.[2][4]
H373: May cause damage to
Specific Target Organ Toxicity organs (Nervous system)
Category 2
(Repeated Exposure) through prolonged or repeated
exposure.
Hazardous to the Aquatic H400: Very toxic to aquatic life.
) Category 1
Environment, Acute [2][5]
) H410: Very toxic to aquatic life
Hazardous to the Aquatic ) ]
Category 1 with long lasting effects.[1][3]

Environment, Chronic

[4]1[5]

Physical and Chemical Properties

The following table summarizes the physical and chemical properties of triphenyl phosphite,

which may serve as an estimate for triphenyl trithiophosphite.

Table 2: Physical and Chemical Properties of Triphenyl Phosphite
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Property Value

Molecular Formula C18H1503P

Molecular Weight 310.28 g/mol

Appearance Co?orless to pale yellow oily liquid or low melting
solid.[6][7][8]

Odor Pleasant, slightly phenolic odor.[6][8]

Melting Point 22-24 °C (71.6-75.2 °F).[7]

Boiling Point 360 °C (680 °F) at 760 mmHg.[7]

Flash Point 146 °C (294.8 °F) - 218.3 °C (425 °F).[6][7]

Density 1.184 g/cm3 at 20 °C.[1][7]

Vapor Pressure

0.1 mbar at 20 °C.[7]

Vapor Density

>1 (Air = 1).[8]

Solubility in Water

Insoluble.[1][6][8]

Soluble in ethanol and many organic solvents.

Solubility in Organic Solvents

[5]16]

n-octanol/water partition coefficient (Log Kow) 4.98.[5]

Toxicological Information

The toxicological data for triphenyl phosphite suggests that it is harmful if swallowed and can
cause skin and eye irritation.[1] It may also cause an allergic skin reaction and damage to the
nervous system through prolonged or repeated exposure.

Table 3: Toxicological Data for Triphenyl Phosphite
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Endpoint Species Route Value

LD50 Rat Oral 1600 mg/kg[9]

LD50 Mouse Oral 1080 mg/kg[9]

LD50 Rat Intraperitoneal 1490 mg/kg[9]

LD50 Mouse Intraperitoneal 266 mg/kg[9]

Skin Irritation Human Dermal 125 mg/24h -
SEVERE[9]

Skin Irritation Rabbit Dermal 500 mg - SEVERE[9]

Eye Irritation Rabbit Ocular 500 mg/24h - Mild[9]

Symptoms of exposure to organophosphates can include dizziness, muscle weakness,
dimness of vision, and respiratory difficulties, which in severe cases can lead to collapse and
death.[10]

Experimental Protocols

Specific experimental protocols for the safety assessment of triphenyl trithiophosphite are
not available. However, standard methodologies for evaluating chemical hazards, such as
those established by the Organisation for Economic Co-operation and Development (OECD),
would be applicable. A general workflow for a chemical hazard assessment is provided below.
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Chemical Hazard Assessment Workflow
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A generalized workflow for chemical hazard assessment.

Handling and Storage
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Given the potential hazards, stringent safety precautions should be followed when handling
and storing triphenyl trithiophosphite.

5.1. Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following are general
recommendations:

o Eye Protection: Chemical safety goggles or a face shield.[2]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and closed-toe
shoes.

» Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,
a NIOSH-approved respirator with an appropriate cartridge should be used.

5.2. Engineering Controls

o Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume
hood.

o Emergency eyewash stations and safety showers should be readily accessible.

5.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[11]

Do not breathe vapors or mists.[7]

Wash hands thoroughly after handling.[7]

Keep containers tightly closed when not in use.[11]
5.4. Storage

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[7]
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o Keep containers tightly closed to prevent moisture contamination.

Safe Handling and Storage Protocol

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

l
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l
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'
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A logical flow for the safe handling and storage of triphenyl trithiophosphite.
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Accidental Release and First Aid Measures

6.1. Accidental Release

o Minor Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
sealed container for disposal.[11] Ventilate the area and wash the spill site after material
pickup is complete.

e Major Spills: Evacuate the area and prevent entry. Contact emergency services.
6.2. First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[7]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Fire-Fighting Measures

Triphenyl phosphite is combustible.[9]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[5]

o Hazardous Combustion Products: May produce toxic fumes of phosphorus oxides and other
pyrolysis products typical of burning organic material.[9]

o Fire-Fighting Instructions: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.

Disposal Considerations

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB5296820_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC140440100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC140440100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC140440100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC140440100&countryCode=US&language=en
https://datasheets.scbt.com/sc-237358.pdf
https://www.tcichemicals.com/BE/en/sds/T0510_EU_6N.pdf
https://datasheets.scbt.com/sc-237358.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dispose of waste in accordance with local, state, and federal regulations. This material may be
considered hazardous waste. Avoid release to the environment.[1][9]

Conclusion

While specific health and safety data for triphenyl trithiophosphite is lacking, the information
available for the analogous compound, triphenyl phosphite, suggests that it should be handled
with care. Researchers and professionals must conduct a thorough risk assessment before
using this compound, implementing appropriate engineering controls, personal protective
equipment, and safe handling procedures to minimize exposure and ensure a safe working
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094957#triphenyl-trithiophosphite-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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